Tris(2-chloroethyl)phosphate-d12
Cat. No. B588551
M. Wt: 297.555
InChI Key: HQUQLFOMPYWACS-LBTWDOQPSA-N
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Patent
US04225522
Procedure details
A mixture of 571 g. of tris(2-chloroethyl)phosphate and 531 g. of dimethyl methylphosphonate was heated at 181°-197° C. until 287.5 of methylchloride was evolved; this required 26 hours. The product was then heated at 95° with 28.2 g. of methanol, and finally treated with ethylene oxide at 90°-100° until substantially neutral. The product was useful as a flame retardant at 5-10 phr. in a styrenated polyester.
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polyester
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Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[Cl:1][CH2:2][CH2:3][O:4][P:5]([O:11][CH2:12][CH2:13][Cl:14])([O:7][CH2:8][CH2:9][Cl:10])=[O:6].[CH3:15][P:16](=[O:21])([O:19][CH3:20])[O:17][CH3:18].CCl.C1OC1>CO>[Cl:1][CH2:2][CH2:3][O:4][P:5]([O:7][CH2:8][CH2:9][Cl:10])([O:11][CH2:12][CH2:13][Cl:14])=[O:6].[CH3:15][P:16](=[O:21])([O:19][CH3:20])[O:17][CH3:18] |f:5.6|
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Step Three
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polyester
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Conditions
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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ADDITION
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Details
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A mixture of 571 g
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CUSTOM
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CUSTOM
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Details
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26 hours
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Duration
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26 h
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TEMPERATURE
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TEMPERATURE
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Details
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The product was then heated at 95° with 28.2 g
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Outcomes
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ClCCOP(=O)(OCCCl)OCCCl.CP(OC)(OC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
